Cas no 83275-53-0 (methyl [5-(3-morpholin-4-ylpropanoyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl]carbamate hydrochloride)

• Product name: methyl [5-(3-morpholin-4-ylpropanoyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl]carbamate hydrochloride
• CAS No: 83275-53-0
• MF: C₂₃H₂₇N₃O₄^.HCl
• MW: 445.93912
• CID: 1807844
• PubChem ID: 3068261

methyl [5-(3-morpholin-4-ylpropanoyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl [5-(3-morpholin-4-ylpropanoyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl]carbamate hydrochloride
• methyl N-[11-(3-morpholin-4-ylpropanoyl)-5,6-dihydrobenzo[b][1]benzazepin-2-yl]carbamate,hydrochloride
• 83275-53-0
• methyl N-[11-(3-morpholin-4-ylpropanoyl)-5,6-dihydrobenzo[b][1]benzazepin-2-yl]carbamate;hydrochloride
• SR-01000430395-1
• DTXSID80232241
• SR-01000430395
• Carbamic acid, (10,11-dihydro-5-(3-(4-morpholinyl)-1-oxopropyl)-5H-dibenz(b,f)azepin-3-yl)-, methyl ester, monohydrochloride
• Cambridge id 5215004
• AKOS030505364

• Inchi： InChI=1S/C23H27N3O4.ClH/c1-29-23(28)24-19-9-8-18-7-6-17-4-2-3-5-20(17)26(21(18)16-19)22(27)10-11-25-12-14-30-15-13-25;/h2-5,8-9,16H,6-7,10-15H2,1H3,(H,24,28);1H
• InChI Key： IXOMMGZYAPEXAG-UHFFFAOYSA-N
• SMILES： COC(=O)NC1=CC2=C(CCC3=CC=CC=C3N2C(=O)CCN4CCOCC4)C=C1.Cl

Computed Properties

• Exact Mass: 445.1768341g/mol
• Monoisotopic Mass: 445.1768341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų